Cas no 887973-79-7 (5-(2,4-difluorophenyl)pyridine-3-carbaldehyde)

5-(2,4-Difluorophenyl)pyridine-3-carbaldehyde is a versatile fluorinated pyridine derivative, primarily used as a key intermediate in pharmaceutical and agrochemical synthesis. Its structure, featuring both a pyridine core and difluorophenyl substitution, enhances reactivity and selectivity in cross-coupling reactions, such as Suzuki-Miyaura or reductive amination. The aldehyde functional group offers a convenient handle for further derivatization, enabling the synthesis of complex heterocyclic compounds. The electron-withdrawing difluorophenyl moiety improves stability and influences the electronic properties of downstream products. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, owing to its balanced lipophilicity and potential for hydrogen bonding interactions.

5-(2,4-difluorophenyl)pyridine-3-carbaldehyde structure

887973-79-7 structure

Product Name:5-(2,4-difluorophenyl)pyridine-3-carbaldehyde

CAS No:887973-79-7

MF:C₁₂H₇F₂NO

MW:219.186889886856

CID:1033723

PubChem ID:24729828

Update Time:2025-06-30

5-(2,4-difluorophenyl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-(2,4-Difluorophenyl)nicotinaldehyde
- 5-(2,4-Difluorophenyl)nicotildehyde
- 5-(2,4-DIFLUOROPHENYL)PYRIDINE-3-CARBALDEHYDE
- CS-0268890
- DTXSID90646991
- AB24207
- 887973-79-7
- EN300-715987
- DB-295622
- 5-(2,4-difluorophenyl)pyridine-3-carbaldehyde
- Inchi： 1S/C12H7F2NO/c13-10-1-2-11(12(14)4-10)9-3-8(7-16)5-15-6-9/h1-7H
- InChI Key： MJCSCAMBMRVUQR-UHFFFAOYSA-N
- SMILES： FC1C=C(C=CC=1C1C=NC=C(C=O)C=1)F

Computed Properties

Exact Mass: 219.04957017g/mol
Monoisotopic Mass: 219.04957017g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 30Å²

5-(2,4-difluorophenyl)pyridine-3-carbaldehyde Pricemore >>

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